Cas no 25581-41-3 ((3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one)

(3aR,6aR)-2,2-Dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one is a chiral bicyclic ketone derivative commonly employed as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its rigid fused-ring structure and stereochemical purity (R,R-configuration) make it valuable for asymmetric synthesis, enabling precise control over stereocenters in target molecules. The compound’s stability under typical reaction conditions and compatibility with a range of reagents enhance its utility in multistep syntheses. Its functional groups—a ketone and a dioxolane-protected diol—offer versatility for further derivatization. This compound is particularly useful in the synthesis of nucleoside analogs and other biologically active molecules requiring high enantiomeric purity.
(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one structure
25581-41-3 structure
Product Name:(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one
CAS No:25581-41-3
MF:C7H10O4
MW:158.151902675629
MDL:MFCD00134440
CID:52755
PubChem ID:87571806
Update Time:2025-10-16

(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one Chemical and Physical Properties

Names and Identifiers

    • (-)-2,3-O-Isopropylidene-D-erythronolactone
    • 2,3-O-Isopropylidene-D-Erythronolactol
    • (3aR,6aR)-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one
    • (3aR,6aR)-2,2-Dimethyldihydrofuro[3,4-d][1,3]dioxol-4(3aH)-one
    • 2,2-Dimethyldihydrofuro[3,4-D][1,3]dioxol-4(3ah)-one
    • 2,3-O-Isopropylidene-D-erythronolactone
    • (2R,3R)-2,3-O-isopropylidenerythronolactone
    • (R,R)-3,4-dihydroxy-3,4-O-isopropylidenedihydrofuran-2(3H)-one
    • 2,3-DIFLUORO-6-BROMOBENZOIC ACID
    • 2,3-O-isopropylidene-D-erythrono-1,4-lactone
    • O-isopropylidene-D-erythrono-1,4-lactone
    • NSC679577
    • WHPSMBYLYRPVGU-RFZPGFLSSA-N
    • PubChem19725
    • FCH3963642
    • ZB005915
    • NCI60_028485
    • AK167088
    • I0454
    • (3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one
    • HY-W145583
    • 25581-41-3
    • NSC-679577
    • CS-0214575
    • A817985
    • CHEMBL334040
    • SCHEMBL325220
    • MFCD00134440
    • W-202081
    • (3aR,6aR)-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one;2,4,6-Tris(2,4,6-tribromophenoxy)-1,3,5-triazine
    • AKOS015913242
    • D91157
    • (-)-2,3-O-Isopropylidene-D-erythronolactone, 98%
    • AS-64074
    • rel-(3AR,6aR)-2,2-dimethyldihydrofuro[3,4-d][1,3]dioxol-4(3aH)-one
    • 25494-39-7
    • (3AR,6AR)-2,2-DIMETHYL-DIHYDRO-3AH-FURO[3,4-D][1,3]DIOXOL-4-ONE
    • MDL: MFCD00134440
    • Inchi: 1S/C7H10O4/c1-7(2)10-4-3-9-6(8)5(4)11-7/h4-5H,3H2,1-2H3/t4-,5-/m1/s1
    • InChI Key: WHPSMBYLYRPVGU-RFZPGFLSSA-N
    • SMILES: O1C(C)(C)O[C@H]2C(=O)OC[C@@H]12

Computed Properties

  • Exact Mass: 158.05800
  • Monoisotopic Mass: 158.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.2
  • Topological Polar Surface Area: 44.8

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 66.0 to 70.0 deg-C
  • Boiling Point: 259.7°C at 760 mmHg
  • Refractive Index: -117 ° (C=1, H2O)
  • Solubility: Chloroform (Slightly), Water (Slightly)
  • Water Partition Coefficient: Soluble in water
  • PSA: 44.76000
  • LogP: 0.06330
  • Optical Activity: [α]20/D −118°, c = 1 in H2O
  • Solubility: Not determined

(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22-S24/25
  • Storage Condition:Inert atmosphere,Room Temperature(BD65988)

(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one Pricemore >>

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TRC
I825000-2.5g
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TRC
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abcr
AB137497-1 g
2,3-O-Isopropylidene-D-erythronolactone, 98%; .
25581-41-3 98%
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€139.60 2023-07-20

(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one Related Literature

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